Cas no 1019621-40-9 (3-{(thiophen-3-yl)methylamino}benzonitrile)

• Product Name: 3-{(thiophen-3-yl)methylamino}benzonitrile
• CAS No: 1019621-40-9
• MF: C₁₂H₁₀N₂S
• MW: 214.286201000214
• CID: 2105791
• PubChem ID: 28456534
• Update Time: 2023-11-24

3-{(thiophen-3-yl)methylamino}benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(thiophen-3-ylmethylamino)benzonitrile
• 3-[(THIOPHEN-3-YLMETHYL)AMINO]BENZONITRILE
• UMMFYZBOWJDXBO-UHFFFAOYSA-N
• 3-[(3-thienylmethyl)amino]benzonitrile
• Benzonitrile,3-[(3-thienylmethyl)amino]-
• Benzonitrile, 3-[(3-thienylmethyl)amino]-
• 3-{(thiophen-3-yl)methylamino}benzonitrile

• Inchi： 1S/C12H10N2S/c13-7-10-2-1-3-12(6-10)14-8-11-4-5-15-9-11/h1-6,9,14H,8H2
• InChI Key： UMMFYZBOWJDXBO-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CNC1C=CC=C(C#N)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• Topological Polar Surface Area: 64.099

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds